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Compound of Interest

Compound Name: Fenazox

Cat. No.: B1666509

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Fenazox (also known as Azoxybenzene). The following procedural
guidance is designed to answer specific operational questions, ensuring the safe and effective
use of this compound in a laboratory setting.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for Fenazox. This
information is critical for understanding the acute hazards associated with this chemical.

Metric Value Species Route Citation
LD50 620 mg/kg Rat Oral

LD50 1,090 mg/kg Rabbit Dermal

LC50 1.5 mg/L (4h) - Inhalation

Note: LD50 (Lethal Dose, 50%)) is the dose of a substance that is lethal to 50% of a test
population. LC50 (Lethal Concentration, 50%) is the concentration of a substance in the air that
is lethal to 50% of a test population over a specific duration.

Occupational Exposure Limits
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Specific Occupational Exposure Limits (OELS) for Fenazox have not been established by
major regulatory bodies. In the absence of defined OELs, it is imperative to handle Fenazox
with a high degree of caution, implementing the principles of "As Low As Reasonably
Achievable" (ALARA) for exposure.

Personal Protective Equipment (PPE) Protocol

Due to the hazardous nature of Fenazox—harmful if swallowed, in contact with skin, or
inhaled, and a suspected carcinogen and mutagen—a comprehensive PPE strategy is
mandatory.

1. Hand Protection:

» Glove Type: Chemical-resistant gloves are required. While specific breakthrough data for
Fenazox is not readily available, gloves made of nitrile rubber, neoprene, or butyl rubber are
generally recommended for handling aromatic azo compounds.[1]

o Glove Inspection: Always inspect gloves for tears, punctures, or degradation before and after
use.

o Glove Removal: Use the proper glove removal technique to avoid skin contact with the outer
surface of the glove.

» Disposal: Dispose of contaminated gloves as hazardous waste.
2. Eye and Face Protection:

» Primary Protection: Wear chemical safety goggles that meet ANSI Z87.1 or equivalent
standards.

e Secondary Protection: When there is a risk of splashing, a face shield must be worn in
addition to safety goggles.

3. Skin and Body Protection:
o Afully fastened laboratory coat must be worn to protect street clothing.[2]

o For procedures with a high risk of contamination, disposable coveralls are recommended.
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o Closed-toe shoes are mandatory in the laboratory.
4. Respiratory Protection:

 All work with solid Fenazox or solutions that may produce aerosols should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[3]

 If a fume hood is not available or during a spill cleanup outside of a hood, a NIOSH-
approved respirator with an organic vapor cartridge and a particulate pre-filter (P100) is
required.

Experimental Protocol for Safe Handling of Fenazox

This protocol outlines the step-by-step procedure for safely handling Fenazox in a laboratory
setting.

1. Designated Work Area:
» Designate a specific area for working with Fenazox, such as a chemical fume hood.[3]

e The designated area should be clearly marked with a warning sign indicating the presence of
a carcinogenic and toxic chemical.[3]

2. Weighing and Preparation of Solutions:

» All weighing of solid Fenazox must be performed in a chemical fume hood or a ventilated
balance enclosure to prevent the generation of dust.[3]

e When preparing solutions, add the solid Fenazox to the solvent slowly to avoid splashing.
o Use a magnetic stirrer or gentle agitation to dissolve the compound.
3. Performing Reactions:

e Conduct all reactions involving Fenazox in a chemical fume hood with the sash at the lowest
practical height.

o Ensure that all glassware is properly secured and that the experimental setup is stable.
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4. Post-Experiment Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with Fenazox. A
suitable decontamination solution should be used, followed by a thorough cleaning with soap
and water.

» All disposable materials, including pipette tips, wipes, and gloves, should be disposed of as
hazardous waste.

5. Personal Hygiene:

e Wash hands thoroughly with soap and water immediately after handling Fenazox and before
leaving the laboratory.[4]

Disposal Plan

The disposal of Fenazox and associated contaminated materials must be handled with
extreme care to prevent environmental contamination and exposure to personnel.

1. Waste Segregation:

» All solid Fenazox waste, including contaminated consumables (e.g., gloves, wipes, weigh
boats), must be collected in a designated, sealed, and clearly labeled hazardous waste
container.

 Liquid waste containing Fenazox should be collected in a separate, sealed, and labeled
hazardous waste container. Do not pour Fenazox waste down the drain.

2. Container Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Fenazox," and the associated hazards (e.g., "Toxic," "Carcinogen").

3. Storage of Waste:

» Store hazardous waste containers in a designated, secure area away from incompatible
materials.
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4. Final Disposal:

» Arrange for the disposal of all Fenazox hazardous waste through your institution's
environmental health and safety (EHS) office. Follow all local, state, and federal regulations
for hazardous waste disposal.

Emergency Procedures

1. Skin Contact:

o Immediately remove contaminated clothing.

» Wash the affected area with copious amounts of soap and water for at least 15 minutes.
o Seek immediate medical attention.

2. Eye Contact:

o Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

o Seek immediate medical attention.
3. Inhalation:
» Move the affected person to fresh air.

o If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial
respiration.

o Seek immediate medical attention.

4. Ingestion:

e Do NOT induce vomiting.

« If the person is conscious, rinse their mouth with water.

e Seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1666509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

5. Spill Response:
» Evacuate the immediate area.
« If the spill is large or you are not trained to handle it, contact your EHS office immediately.

o For small spills, and if you are trained and have the appropriate PPE, you can proceed with
cleanup.

» For solid spills, dampen the material with a suitable solvent (e.g., ethanol) to prevent dust
formation before carefully sweeping it into a hazardous waste container.[5]

 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a hazardous waste container.

o Decontaminate the spill area thoroughly.

Visual Workflow for Fenazox Handling

The following diagram illustrates the standard workflow for handling Fenazox in a laboratory
setting, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://cameochemicals.noaa.gov/chemical/19843
https://www.benchchem.com/product/b1666509?utm_src=pdf-body
https://www.benchchem.com/product/b1666509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

i

Prepare Designated Work Area

i

Weigh Fenazox in Fume Hood

'

Prepare Solution

roceed with Experiment

Experimentation

Conduct Reaction in Fume Hood

omplete Experiment

Cleanup & Disposal

Decontaminate Equipment & Surfaces

:

Segregate & Label Hazardous Waste

:

Doff PPE & Dispose as Waste

:

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1666509?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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